Cas no 886965-53-3 (N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylpropanamide)

• Product Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylpropanamide
• CAS No: 886965-53-3
• MF: C₂₃H₂₀ClN₃O₂S
• MW: 437.941802978516
• CID: 5478318
• Update Time: 2025-10-31

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide
• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylpropanamide

• Inchi： 1S/C23H20ClN3O2S/c1-29-19-11-10-18(24)22-21(19)26-23(30-22)27(15-17-8-5-13-25-14-17)20(28)12-9-16-6-3-2-4-7-16/h2-8,10-11,13-14H,9,12,15H2,1H3
• InChI Key： HIWZBNQSCKXIDF-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(Cl)=C2S1)CC1=CC=CN=C1)(=O)CCC1=CC=CC=C1

Additional information on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylpropanamide

N-(7-Chloro-4-Methoxy-1,3-Benzothiazol-2-Yl)-3-Phenyl-N-(Pyridin-3-Yl)Methylpropanamide: A Comprehensive Overview

The compound with CAS No. 886965-53-3, named N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylpropanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole core, a pyridine ring, and a phenyl group, all interconnected through an amide linkage. The presence of these functional groups makes it a versatile molecule with unique electronic and structural properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material synthesis. The 7-chloro and 4-methoxy substituents on the benzothiazole ring contribute to its electronic properties, making it an attractive candidate for applications in optoelectronics and sensor technologies. The pyridine moiety further enhances the molecule's ability to participate in hydrogen bonding and π-interactions, which are crucial for its potential use in supramolecular chemistry.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that the amide linkage can be easily modified to introduce additional functionality, enabling the creation of more complex structures with tailored properties. For instance, the substitution of the phenyl group with other aromatic systems could lead to materials with enhanced stability or improved electronic conductivity.

In terms of applications, this compound has shown promise in the field of photovoltaics. Its unique electronic structure allows for efficient charge transport and separation, making it a potential candidate for use in organic solar cells. Additionally, its ability to form self-assembled monolayers suggests its utility in surface modification and nanotechnology.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole core, followed by substitution reactions to introduce the chloro and methoxy groups. The final step involves coupling reactions to attach the pyridine and phenyl groups via an amide bond.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems, which contributes to its high stability and reactivity. These findings have been corroborated by experimental studies, which have demonstrated excellent thermal stability up to 200°C.

In conclusion, N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-yl)methylpropanamide represents a fascinating example of how complex molecular architectures can be designed to meet specific functional requirements. With its unique combination of structural features and versatile reactivity, this compound holds great potential for advancing both fundamental research and practical applications across multiple disciplines.